Cas no 69863-36-1 (Z-Thr(Bzl)-OH)

Z-Thr(Bzl)-OH structure
Z-Thr(Bzl)-OH structure
Product Name:Z-Thr(Bzl)-OH
CAS No:69863-36-1
MF:C19H21NO5
MW:343.373745679855
CID:59023
PubChem ID:24877942
Update Time:2025-04-18

Z-Thr(Bzl)-OH Chemical and Physical Properties

Names and Identifiers

    • N-Cbz-O-Benzyl-L-threonine
    • N-[(Benzyloxy)carbonyl]-O-benzyl-L-threonine
    • Z-Thr(Bzl)-OH
    • N-Z-O-Benzyl-L-threonine
    • (2S,3R)-3-phenylmethoxy-2-(phenylmethoxycarbonylamino)butanoic acid
    • Benzyloxycarbonyl-O-benzyl-L-threonine
    • Cbz-Thr(Bzl)-OH
    • N ALPHA-CARBOBENZOXY-O-BENZYL L-THREONINE DICYCLOHEXYLAMMONIUM SALT
    • Z-L-Thr(Bzl)-OH
    • AmbotzZAA1248
    • Cbz-Thr(Bn)-OH
    • Cbz-O-Benzyl-L-Threonine
    • O-benzyl-N-benzyloxycarbonyl-L-threonine
    • Z-O-benzyl-L-threonine
    • (2S,3R)-3-(Benzyloxy)-2-(((benzyloxy)carbonyl)amino)butanoic acid
    • PubChem19048
    • FVKJXAYBJIAXAU-PBHICJAKSA-N
    • KM1311
    • VA50552
    • K176
    • ST24034094
    • O-Benzyl-N-[(benzyloxy)
    • Inchi: 1S/C19H21NO5/c1-14(24-12-15-8-4-2-5-9-15)17(18(21)22)20-19(23)25-13-16-10-6-3-7-11-16/h2-11,14,17H,12-13H2,1H3,(H,20,23)(H,21,22)/t14-,17+/m1/s1
    • InChI Key: FVKJXAYBJIAXAU-PBHICJAKSA-N
    • SMILES: O(CC1C=CC=CC=1)[C@H](C)[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 343.14200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.8
  • Topological Polar Surface Area: 84.9

Experimental Properties

  • Melting Point: 77-80 °C(lit.)
  • PSA: 84.86000
  • LogP: 3.36220

Z-Thr(Bzl)-OH Security Information

  • WGK Germany:3

Z-Thr(Bzl)-OH Pricemore >>

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